Cas no 297162-50-6 (H2N-PEG6-CH2COOtBu)

• Product Name: H2N-PEG6-CH2COOtBu
• CAS No: 297162-50-6
• MF: C₁₈H₃₇NO₈
• MW: 395.488286733627
• CID: 4712246
• PubChem ID: 11732002
• Update Time: 2025-06-14

H2N-PEG6-CH2COOtBu Chemical and Physical Properties

Names and Identifiers

• H2N-PEG6-CH2COOtBu
• UKWWZGJYUFLISW-UHFFFAOYSA-N
• {2-[2-(2-{2-[2-(2-Amino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester
• SCHEMBL4517970
• DA-76164
• AKOS040743736
• SB67188
• AS-84463
• AT19284
• Amino-PEG6-CH2CO2-t-butyl ester
• CS-0116282
• tert-butyl 20-amino-3,6,9,12,15,18-hexaoxaicosanoate
• Tert-butyl 2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetate
• 297162-50-6
• HY-135918
• NH2-PEG6-C1-Boc

• Inchi： 1S/C18H37NO8/c1-18(2,3)27-17(20)16-26-15-14-25-13-12-24-11-10-23-9-8-22-7-6-21-5-4-19/h4-16,19H2,1-3H3
• InChI Key： UKWWZGJYUFLISW-UHFFFAOYSA-N
• SMILES： O(C(COCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 395.25191714g/mol
• Monoisotopic Mass: 395.25191714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on H2N-PEG6-CH2COOtBu

H2N-PEG6-CH2COOtBu (CAS No. 297162-50-6): A Versatile PEG-Based Linker for Biomedical and Bioconjugation Applications

In the rapidly evolving fields of bioconjugation, drug delivery, and biomedical research, the demand for high-quality PEG-based linkers has surged. Among these, H2N-PEG6-CH2COOtBu (CAS No. 297162-50-6) stands out as a critical reagent due to its unique structure and functional versatility. This compound, featuring a six-ethylene glycol (PEG6) spacer terminated with an amine (H2N) and a tert-butyl ester (COOtBu), is widely utilized in peptide synthesis, antibody-drug conjugates (ADCs), and nanoparticle functionalization. Its water-soluble and biocompatible properties make it indispensable in modern therapeutic development.

The PEG6 spacer in H2N-PEG6-CH2COOtBu provides optimal solubility and steric flexibility, addressing common challenges in biomolecule conjugation. Researchers frequently search for "PEG linkers for ADC development" or "amine-PEG-tBu ester applications," reflecting the growing interest in precision medicine. This compound’s amine group allows for straightforward coupling with carboxylic acids or activated esters, while the tBu-protected carboxyl can be deprotected under mild acidic conditions for further modifications. Such features align with trends in click chemistry and site-specific labeling, which are hot topics in biopharmaceutical innovation.

Another key advantage of H2N-PEG6-CH2COOtBu is its role in improving pharmacokinetics. PEGylation, a technique to enhance drug half-life and reduce immunogenicity, relies heavily on compounds like this. Searches for "PEGylation reagents 2024" or "long-circulating drug carriers" highlight its relevance. The PEG6 chain balances molecular weight and biodistribution, making it ideal for targeted therapies and diagnostic probes. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) protocols ensures seamless integration into workflows for peptide-based drug discovery.

From a synthetic chemistry perspective, CAS 297162-50-6 is prized for its stability and ease of handling. Unlike shorter PEG linkers, the hexaethylene glycol unit minimizes aggregation issues while maintaining efficient conjugation yields. This aligns with frequent queries such as "best PEG length for bioconjugation" or "PEG spacer solubility optimization." Moreover, the tBu ester protection strategy is favored for its orthogonality in multi-step syntheses, a feature underscored in forums discussing "protecting groups for carboxyl functionalization."

In nanotechnology, H2N-PEG6-CH2COOtBu is instrumental in surface modification of quantum dots, liposomes, and polymeric nanoparticles. Users often explore "PEG-coated nanoparticles for in vivo imaging" or "amine-PEG conjugation protocols," reflecting its cross-disciplinary utility. The compound’s low toxicity and FDA-approved PEG backbone further bolster its adoption in translational research. As the focus on personalized medicine intensifies, reagents like this will remain pivotal in designing next-generation therapeutics.

To summarize, H2N-PEG6-CH2COOtBu (CAS No. 297162-50-6) is a cornerstone in bioconjugation chemistry, bridging gaps between synthetic accessibility and biological performance. Its applications span drug delivery, diagnostics, and material science, resonating with current trends like "smart drug carriers" and "multifunctional biomaterials." For researchers seeking reliable PEGylation tools, this compound offers a perfect blend of functionality, purity, and adaptability, ensuring its enduring relevance in cutting-edge science.